Cas no 38888-98-1 (Benzene, (phenylethyl)-)

• Product Name: Benzene, (phenylethyl)-
• CAS No: 38888-98-1
• MF: C₁₄H₁₄
• MW: 182.260963916779
• CID: 292238
• PubChem ID: 11918
• Update Time: 2025-04-19

Benzene, (phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (phenylethyl)-
• 1,2-DIPHENYLETHANE
• (Phenylethyl)benzene
• 1,1'-ethane-1,1-diyldibenzene
• (phenylethyl)-benzen
• Ethane,1-diphenyl-
• methyl diphenyl methane
• UNII-9813FDC9QO
• Benzene, 1,1'-ethylidenebis-
• NS00007861
• FT-0651907
• 38888-98-1
• 1-phenylethylbenzene;Bibenzyl
• A833094
• AKOS006272949
• 9813FDC9QO
• 1,1'-Ethylidenebisbenzene
• 1,1-DIPHENYLETHANE
• F72450
• WLZ3156
• Q9545624
• 1, as-
• 1,1'-Diphenylethane
• EINECS 254-179-7
• BS-53215
• 1,1-Diphenylethane, as-
• AI3-04341
• 1,1'-ETHYLIDENEBIS(BENZENE)
• NSC-33534
• Methyldiphenylmethane
• 612-00-0
• NSC 33534
• DTXSID6041218
• (1-Phenylethyl)benzene
• 1,1-diphenyl-ethane
• InChI=1/C14H14/c1-12(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H
• 1-phenylethylbenzene
• Ethane, 1,1-diphenyl-
• NSC33534
• DIPHENYLETHANE
• Benzene,1'-ethylidenebis-
• EC 254-179-7
• (1-Phenylethyl)benzene #
• A800710

• Inchi： 1S/C14H14/c1-12(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： BSZXAFXFTLXUFV-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.10962
• Monoisotopic Mass: 182.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0